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Compound of Interest

Compound Name: Cyclopentyl propionate

Cat. No.: B15211115 Get Quote

Cyclopentyl Propionate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentyl propionate is an organic compound, an ester of cyclopentanol and propionic

acid. It is recognized for its applications in the fragrance industry and, more significantly, as a

crucial component in pharmaceutical formulations, particularly in the design of prodrugs. This

technical guide provides an in-depth overview of cyclopentyl propionate, focusing on its

chemical identity, synthesis, and its role in drug delivery, tailored for a scientific audience.

Chemical and Physical Properties
Cyclopentyl propionate, also known as cyclopentyl propanoate, is characterized by the

following identifiers and properties.
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Property Value Reference

CAS Number 22499-66-7

Molecular Formula C₈H₁₄O₂

Molecular Weight 142.198 g/mol

Density 0.97 g/cm³

Boiling Point 178.1 °C at 760 mmHg

Flash Point 56.4 °C

Appearance Clear, colorless to yellow liquid [1]

Solubility Insoluble in water [1]

Applications in Industry
Fragrance and Flavor
Cyclopentyl propionate and related compounds are utilized in the fragrance and flavoring

industries for their characteristic fruity and floral notes. These esters can be incorporated into a

variety of consumer products to impart pleasant aromas.

Pharmaceutical Prodrugs
A primary application of the cyclopentyl propionate moiety is in the synthesis of ester

prodrugs. The lipophilic nature of the cyclopentylpropionate group allows for the formulation of

long-acting injectable drugs. When attached to a parent drug molecule, this ester group can

slow its release into the bloodstream, thereby extending the drug's therapeutic effect and

reducing the frequency of administration.

A prominent example is Testosterone Cypionate, an androgen and anabolic steroid medication.

In this formulation, testosterone is esterified with 3-cyclopentylpropionic acid. This modification

increases the half-life of testosterone, allowing for less frequent injections in hormone

replacement therapy.

Experimental Protocols
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Synthesis of Cyclopentyl Propionate via Fischer
Esterification
This protocol describes the synthesis of cyclopentyl propionate from cyclopentanol and

propionic acid using an acid catalyst, a method known as Fischer esterification.

Materials:

Cyclopentanol

Propionic acid

Concentrated sulfuric acid (H₂SO₄) or other acid catalyst like p-toluenesulfonic acid

Sodium bicarbonate (NaHCO₃) solution, saturated

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether or other suitable extraction solvent

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine cyclopentanol and an excess of propionic

acid (e.g., 1.5 to 2 molar equivalents). The use of excess propionic acid helps to drive the

equilibrium towards the product side.
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Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

mixture.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. The reaction should be monitored for completion, which can take several hours.

Workup - Neutralization: After the reaction has cooled to room temperature, transfer the

mixture to a separatory funnel. Dilute with diethyl ether. Wash the organic layer with a

saturated sodium bicarbonate solution to neutralize the excess propionic acid and the

sulfuric acid catalyst. Repeat the wash until no more CO₂ evolution is observed.

Workup - Washing: Wash the organic layer with brine to remove any remaining water-soluble

impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter to remove the drying agent and remove the diethyl ether solvent

using a rotary evaporator.

Purification: The crude cyclopentyl propionate can be purified by fractional distillation to

yield the final product.

Signaling Pathways and Logical Relationships
Prodrug Activation of Testosterone Cypionate
Cyclopentyl propionate is a key component of testosterone cypionate, which functions as a

prodrug. A prodrug is an inactive compound that is converted into an active drug within the

body. The following diagram illustrates the logical workflow of testosterone cypionate's

activation and subsequent mechanism of action.
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Caption: Prodrug activation pathway of Testosterone Cypionate.
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This diagram illustrates that after administration, testosterone cypionate is slowly released and

hydrolyzed by esterase enzymes in the bloodstream to release the active drug, testosterone.

Testosterone can then bind to the androgen receptor directly or be converted to the more

potent dihydrotestosterone (DHT), which also binds to the androgen receptor. This binding

initiates changes in gene transcription, leading to the physiological effects associated with

testosterone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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